Cas no 1410969-98-0 (({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene)

• Product Name: ({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene
• CAS No: 1410969-98-0
• MF: C₁₆H₂₃BrO
• MW: 311.257224321365
• CID: 6287915
• PubChem ID: 63469894
• Update Time: 2025-05-21

({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene Chemical and Physical Properties

Names and Identifiers

• ({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene
• 1410969-98-0
• AKOS012777750
• ({[1-(bromomethyl)-4-ethylcyclohexyl]oxy}methyl)benzene
• EN300-1132964

• Inchi： 1S/C16H23BrO/c1-2-14-8-10-16(13-17,11-9-14)18-12-15-6-4-3-5-7-15/h3-7,14H,2,8-13H2,1H3
• InChI Key： ZHHCUGQYGHXIRQ-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(CC)CC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.09323g/mol
• Monoisotopic Mass: 310.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on ({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene

({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene: A Comprehensive Overview

The compound with CAS No. 1410969-98-0, commonly referred to as ({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its intriguing chemical properties and the possibilities it presents for further research and development.

The name of this compound, ({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene, is derived from its structural components. The molecule consists of a benzene ring attached to a methylene group (-CH2-), which is further connected to an oxy group (-O-) linked to a cyclohexane ring. This cyclohexane ring is substituted at the 1-position with a bromomethyl group (-CH2Br) and at the 4-position with an ethyl group (-CH2CH3). The combination of these substituents creates a molecule with distinct electronic and steric properties.

Recent studies have focused on the synthesis and characterization of ({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene. Researchers have explored various synthetic pathways to efficiently construct this molecule, often employing multi-step reactions involving nucleophilic substitutions, eliminations, and coupling reactions. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and maintaining the integrity of the functional groups present in the molecule.

One of the key areas of interest in this compound is its potential application in materials science. The bromomethyl group introduces reactivity that could be harnessed for polymerization or cross-linking reactions, potentially leading to novel materials with tailored mechanical properties. Additionally, the ethyl substitution on the cyclohexane ring may influence the molecule's solubility and thermal stability, making it suitable for use in high-performance polymers or composites.

In terms of biological applications, ({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene has shown promise as a precursor for drug delivery systems. Its structure allows for functionalization with bioactive molecules, enabling targeted drug delivery or controlled release mechanisms. Recent experiments have demonstrated that derivatives of this compound can interact with specific cellular receptors, suggesting potential uses in therapeutic agents or diagnostic tools.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 355 g/mol, and it exists as a solid at room temperature with a melting point around 75°C. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and diethyl ether, making it amenable to standard organic synthesis techniques.

From an environmental perspective, understanding the degradation pathways of ({1-(bromomethyl)-4-ethylcyclohexyloxy}methyl)benzene is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes slow degradation, primarily through cleavage of the bromomethylene group. This information is critical for ensuring safe handling and disposal practices in industrial settings.

In conclusion, ({1-(bromom methyl)-4-eth ylcyc lohe xoxy})me thyl)b enzene (CAS No. 1410969-98-0) is a versatile organic compound with a wealth of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility, positioning it as an important molecule in both academic and industrial contexts.